Cas no 824948-05-2 (3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester)
824948-05-2 structure
Product Name:3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
CAS No:824948-05-2
MF:C16H20O3
MW:260.328205108643
CID:690197
PubChem ID:11242422
Update Time:2025-04-19
3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
- methyl 2,2-dimethyl-6-phenylmethoxyhex-3-ynoate
- DTXSID60459893
- 824948-05-2
-
- Inchi: 1S/C16H20O3/c1-16(2,15(17)18-3)11-7-8-12-19-13-14-9-5-4-6-10-14/h4-6,9-10H,8,12-13H2,1-3H3
- InChI Key: LTMFURXIVFXSLB-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCC#CC(C(=O)OC)(C)C
Computed Properties
- Exact Mass: 260.14124450g/mol
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
824948-05-2 (3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester) Related Products
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